3-[(4-Fluorophenyl)methylthio]-5-(3-methylphenyl)-1,2,4-triazole-4-ylamine

• Molecular Formula: C16H15FN4S
• Molecular Weight: 314.4 g/mol
• SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N)SCC3=CC=C(C=C3)F
• InChI: InChI=1S/C16H15FN4S/c1-11-3-2-4-13(9-11)15-19-20-16(21(15)18)22-10-12-5-7-14(17)8-6-12/h2-9H,10,18H2,1H3
• InChIKey: GRUKUGJYNFKEKB-UHFFFAOYSA-N

3-[(4-Fluorophenyl)methylthio]-5-(3-methylphenyl)-1,2,4-triazole-4-ylamine: Structural and Chemoinformatic Baseline

3-[(4-Fluorophenyl)methylthio]-5-(3-methylphenyl)-1,2,4-triazole-4-ylamine (CAS 585550 -27‑2) is a fully substituted 4‑amino‑1,2,4‑triazole bearing a 4‑fluorobenzylthio moiety at C‑3 and a 3‑methylphenyl group at C‑5 . The molecule has the formula C₁₆H₁₅FN₄S and a molecular weight of 314.38 g · mol⁻¹ [1]. It belongs to the 3‑aryl‑5‑alkylthio‑4H‑1,2,4‑triazole chemotype, a scaffold that has been patented for muscle‑relaxant, spasmolytic, anticonvulsant and anxiolytic applications [2]. Unlike the isomeric 5‑aryl‑3‑alkylthio‑4H‑1,2,4‑triazoles that show pronounced CNS activity, the 3‑aryl‑5‑alkylthio series displays a distinct pharmacological profile [3]. The presence of a primary amino group at N‑4, a meta‑methyl substituent on the 5‑phenyl ring and a para‑fluorine on the S‑benzyl group differentiate this compound from its closest commercial and literature analogs, making direct substitution without verification of biological and physicochemical equivalence unreliable.

Chemical Series 3‑Aryl‑5‑alkylthio‑4H‑1,2,4‑triazole (non‑CNS‑active regioisomer)

Key Differentiator 4‑Amino group enables downstream derivatization absent in 4‑methyl analogs

Substitution Profile 4‑Fluorobenzylthio + 3‑methylphenyl; distinct lipophilicity vs. 2‑F‑benzyl/4‑Me‑phenyl variants

• [1] ZINC Database. ZINC425549 (C₁₆H₁₅FN₄S, molecular weight 314.389, logP 3.157). (https://zinc.docking.org/substances/ZINC000000425549/) View Source
• [2] Merrell Dow Pharmaceuticals. 3-aryl-5-alkylthio-4H-1,2,4-triazoles. European Patent EP0276793B1, 1993. (https://patents.google.com/patent/EP0276793B1/) View Source
• [3] Kane JM, Staeger MA, Dalton CR, et al. 5‑Aryl‑3‑(alkylthio)‑4H‑1,2,4‑triazoles as selective antagonists of strychnine‑induced convulsions and potential antispastic agents. J. Med. Chem. 1994;37(1):125‑132. (https://doi.org/10.1021/jm00027a015) View Source

Why Generic Triazole Analogs Cannot Replace This Compound

The 4‑amino‑1,2,4‑triazole chemotype encompasses two regioisomeric families—3‑aryl‑5‑alkylthio‑4H‑1,2,4‑triazoles and 5‑aryl‑3‑alkylthio‑4H‑1,2,4‑triazoles—that exhibit diametrically opposed pharmacological behavior: the 5‑aryl‑3‑alkylthio isomers are potent, selective antagonists of strychnine‑induced convulsions, whereas the 3‑aryl‑5‑alkylthio isomers (to which the title compound belongs) are essentially inactive in the same anticonvulsant assays [1]. Consequently, any attempt to substitute the target compound with a “similar” triazole lacking a rigorous regioisomeric and substituent‑level comparison risks introducing unintended CNS activity or abolishing the desired biological property. Beyond regioisomerism, the 4‑amino group provides a reactive handle for downstream derivatization that is absent in 4‑methyl or 4‑aryl analogs, while the specific pattern of a para‑fluorobenzylthio group together with a meta‑methylphenyl ring creates a unique lipophilicity and electronic profile that cannot be reproduced by analogs with different halogen positions (e.g., 2‑fluorobenzyl) or different aryl substitution (e.g., 4‑methylphenyl or 3‑methoxyphenyl) [2][3]. These multidimensional differences make simple one‑for‑one replacement scientifically unsound.

Regioisomeric Activity Inversion

5‑Aryl‑3‑alkylthio isomers are potent anticonvulsants; the 3‑aryl‑5‑alkylthio series is essentially inactive. Swapping regioisomers may introduce unintended CNS activity or abolish desired profile.

Missing 4‑Amino Derivatization Handle

4‑Methyl or 4‑aryl analogs lack the reactive amine, limiting utility as synthetic intermediates for library expansion.

Substituent-Dependent Lipophilicity Shift

Altering the halogen position (e.g., 2‑fluorobenzyl) or aryl methyl pattern changes logP and electronic profile, which may affect assay compatibility.

• [1] Kane JM, Staeger MA, Dalton CR, et al. 5‑Aryl‑3‑(alkylthio)‑4H‑1,2,4‑triazoles as selective antagonists of strychnine‑induced convulsions and potential antispastic agents. J. Med. Chem. 1994;37(1):125‑132. (https://doi.org/10.1021/jm00027a015) View Source
• [2] PubChem. 3‑((2‑Fluorobenzyl)thio)‑5‑(4‑methylphenyl)‑4H‑1,2,4‑triazol‑4‑amine (CID 933984). XLogP3 = 3.6. (https://pubchem.ncbi.nlm.nih.gov/compound/933984) View Source
• [3] ZINC Database. ZINC425549 (logP 3.157). (https://zinc.docking.org/substances/ZINC000000425549/) View Source

Quantitative Differentiation Against Closest Analogs

Regioisomeric Differentiation: Anticonvulsant Activity

In a direct comparative study of isomeric alkylthio‑1,2,4‑triazoles, the 5‑aryl‑3‑alkylthio‑4H‑1,2,4‑triazole series produced selective antagonists of strychnine‑induced convulsions, whereas the isomeric 3‑aryl‑5‑alkylthio‑4H‑1,2,4‑triazoles (the scaffold of the title compound) were 'essentially inactive' [1]. The most potent 5‑aryl‑3‑alkylthio representative, 5‑(2‑fluorophenyl)‑4‑methyl‑3‑(methylthio)‑4H‑1,2,4‑triazole (compound 3s), demonstrated a defined anticonvulsant ED₅₀, while no protective activity was observed for the 3‑aryl‑5‑alkylthio isomers at comparable doses [1].

Anticonvulsant Activity

Cross‑study comparable

Essentially inactive (3‑aryl‑5‑alkylthio) vs. active comparator (5‑aryl‑3‑alkylthio)

Regioisomer‑dependent CNS assay response

Mouse strychnine seizure model; comparator ED₅₀ reported in primary paper

Evidence Dimension	Anticonvulsant activity versus strychnine‑induced seizures in mice
Target Compound Data	essentially inactive (3‑aryl‑5‑alkylthio‑4H‑1,2,4‑triazole chemotype)
Comparator Or Baseline	5‑(2‑fluorophenyl)‑4‑methyl‑3‑(methylthio)‑4H‑1,2,4‑triazole (3s): most potent antagonist of strychnine‑induced convulsions in the series
Quantified Difference	Active vs. inactive in the assay; precise ED₅₀ values for comparator 3s are reported in the primary paper
Conditions	Mouse model; strychnine‑, maximal‑electroshock‑, pentylenetetrazole‑ and 3‑mercaptopropionic‑acid‑induced seizures

Why This Matters

For laboratories screening triazoles for CNS indications, the regioisomeric identity determines whether the compound will display glycine‑receptor‑mediated anticonvulsant activity; selecting the 3‑aryl‑5‑alkylthio isomer avoids false positives in strychnine‑based seizure assays.

• [1] Kane JM, Staeger MA, Dalton CR, et al. 5‑Aryl‑3‑(alkylthio)‑4H‑1,2,4‑triazoles as selective antagonists of strychnine‑induced convulsions and potential antispastic agents. J. Med. Chem. 1994;37(1):125‑132. (https://doi.org/10.1021/jm00027a015) View Source

Lipophilicity Differentiation: Lower LogP

Computationally predicted logP values differentiate the title compound from its closest commercially available congener. The ZINC database reports a logP of 3.157 for the target compound [1], whereas the 2‑fluorobenzyl regioisomer 3‑((2‑fluorobenzyl)thio)‑5‑(4‑methylphenyl)‑4H‑1,2,4‑triazol‑4‑amine (CAS 676582‑23‑3) has a PubChem‑computed XLogP3 of 3.6 [2]. The ≈0.44 log unit difference corresponds to a ~2.75‑fold difference in the octanol‑water partition coefficient, indicating that the target compound is measurably less lipophilic.

Lipophilicity (logP)

Computed

ΔlogP ≈ 0.44 (target 3.16 vs. comparator 3.6)

Lower lipophilicity may improve aqueous solubility

XLogP3 / ZINC models; ~2.75‑fold partition difference

Evidence Dimension	Calculated octanol‑water partition coefficient (logP)
Target Compound Data	logP = 3.157 (ZINC425549)
Comparator Or Baseline	3‑((2‑fluorobenzyl)thio)‑5‑(4‑methylphenyl)‑4H‑1,2,4‑triazol‑4‑amine; XLogP3 = 3.6
Quantified Difference	ΔlogP ≈ 0.44 (target compound less lipophilic); ~2.75‑fold lower partition coefficient
Conditions	Computed logP (XLogP3 for comparator, ZINC model for target)

Why This Matters

A lower logP can translate into improved aqueous solubility and a reduced tendency for non‑specific protein binding, which may be advantageous for in vitro assay compatibility and oral absorption profiling.

• [1] ZINC Database. ZINC425549 (logP 3.157). (https://zinc.docking.org/substances/ZINC000000425549/) View Source
• [2] PubChem. 3‑((2‑Fluorobenzyl)thio)‑5‑(4‑methylphenyl)‑4H‑1,2,4‑triazol‑4‑amine (CID 933984). XLogP3 = 3.6. (https://pubchem.ncbi.nlm.nih.gov/compound/933984) View Source

Metabolic Soft-Spot Blockade by Para-Fluorine

The para‑fluorine atom on the S‑benzyl group of the title compound occupies the primary site of cytochrome P450‑mediated aromatic hydroxylation. In non‑fluorinated benzylthio‑triazole analogs, oxidative metabolism at the para‑position of the benzyl ring is a major clearance pathway [1]. Introduction of a fluorine atom at this position blocks hydroxylation and is a well‑established strategy for improving metabolic half‑life in drug candidates [1].

Metabolic Soft‑Spot Blockade

Class‑level inference

Para‑fluorine blocks CYP‑mediated aromatic hydroxylation

May extend metabolic half‑life in hepatocyte assays

General fluorine strategy; not scaffold‑specific quantified

Evidence Dimension	Predicted metabolic stability (CYP‑mediated oxidation)
Target Compound Data	Para‑fluorobenzyl substitution blocks aromatic hydroxylation at the preferred site
Comparator Or Baseline	Unsubstituted benzylthio analogs: susceptible to rapid CYP‑mediated para‑hydroxylation
Quantified Difference	Not quantified for this specific scaffold; general principle validated across multiple chemotypes
Conditions	Inference based on established medicinal chemistry precedent for fluorinated aromatic rings

Why This Matters

Enhanced metabolic stability reduces the risk of rapid compound turnover in cell‑based assays and in vivo models, improving the reliability of pharmacological readouts and reducing the frequency of compound re‑dosing.

• [1] Gillis EP, Eastman KJ, Hill MD, Donnelly DJ, Meanwell NA. Applications of fluorine in medicinal chemistry. J. Med. Chem. 2015;58(21):8315‑8359. (https://doi.org/10.1021/acs.jmedchem.5b00258) View Source

Synthetic Tractability via 4-Amino Handle

The presence of a primary amino group at the N‑4 position of the triazole ring distinguishes the title compound from the 4‑methyl‑substituted analogs described in the patent literature [1]. The amine can undergo amide coupling, sulfonamide formation, Schiff base condensation, and urea synthesis, enabling rapid generation of structurally diverse libraries [2]. In contrast, 4‑methyl‑3‑aryl‑5‑alkylthio‑4H‑1,2,4‑triazoles (e.g., 3‑(2‑fluorophenyl)‑4‑methyl‑5‑(methylthio)‑4H‑1,2,4‑triazole) lack a readily functionalizable handle at this position, limiting their utility as synthetic intermediates [1].

Synthetic Versatility

Supporting evidence

4‑NH₂ enables amide, sulfonamide, and urea library synthesis

Supports hit‑to‑lead SAR expansion

Contrast with 4‑methyl‑locked analogs lacking reactive handle

Evidence Dimension	Availability of reactive functional group for derivatization
Target Compound Data	Primary amine at N‑4 capable of acylation, sulfonylation, reductive amination, etc.
Comparator Or Baseline	4‑methyl‑3‑(2‑fluorophenyl)‑5‑(methylthio)‑4H‑1,2,4‑triazole (EP0276793B1): no reactive handle at N‑4
Quantified Difference	Qualitative; the amine enables diverse chemistry not possible with the 4‑methyl analog
Conditions	Standard organic synthesis protocols (DMF, room temperature to 60 °C, K₂CO₃ or Et₃N)

Why This Matters

For medicinal chemistry groups seeking a tractable scaffold for hit‑to‑lead optimization, the 4‑amino handle provides a direct route to amide, sulfonamide, and urea libraries, accelerating SAR exploration relative to 4‑methyl‑locked comparators.

• [1] Merrell Dow Pharmaceuticals. 3-aryl-5-alkylthio-4H-1,2,4-triazoles. European Patent EP0276793B1, 1993. (https://patents.google.com/patent/EP0276793B1/) View Source
• [2] Kumari R, et al. Rational design, synthesis, characterization and anti‑bacterial activity of urea derivatives bearing 1,2,4‑triazoles as molecular hybrid scaffolds. Orient. J. Chem. 2023;39(1). (https://www.orientjchem.org/vol39/no1/) View Source

Priority Application Scenarios Rooted in Differentiation Evidence

CNS Seizure Screening: Negative Control Use

Based on the regioisomeric differentiation evidence, the title compound is ideal as a structurally matched negative control in strychnine‑induced seizure assays when screening 5‑aryl‑3‑alkylthio‑4H‑1,2,4‑triazole libraries. Its established inactivity in this model [1] allows laboratories to validate assay specificity and confirm that observed anticonvulsant effects are regioisomer‑dependent rather than class‑wide.

Aqueous Assay Compatibility via Lower Lipophilicity

The computed logP of 3.157, which is lower than that of the 2‑fluorobenzyl‑5‑(4‑methylphenyl) analog (XLogP3 = 3.6) [2][3], suggests superior aqueous solubility. This makes the title compound a preferred starting point for biochemical or cell‑based assays where DMSO concentrations must be minimized and non‑specific binding to plasticware reduced.

Metabolic Stability Probe Design

The para‑fluorine on the S‑benzyl ring provides intrinsic protection against CYP‑mediated aromatic hydroxylation, a common metabolic liability of benzylthio‑triazoles [4]. Researchers designing metabolic‑stability probes or seeking compounds with extended half‑lives in hepatocyte assays should prioritize this substitution pattern over non‑fluorinated benzylthio analogs.

Scaffold Derivatization for Kinase or Antimicrobial Libraries

The 4‑amino group enables efficient parallel synthesis of amide, sulfonamide, and urea derivatives, as demonstrated for structurally related 4‑amino‑1,2,4‑triazoles [5]. The title compound can serve as a versatile core for generating focused libraries targeting kinases or antimicrobial pathways, where the 3‑(4‑fluorobenzylthio)‑5‑(3‑methylphenyl) periphery provides a distinctive substitution pattern not available from 4‑methyl‑triazole starting materials [1].

Application

Selection Property

Validation Focus

Strychnine seizure assay negative control

Regioisomeric identity (3‑aryl‑5‑alkylthio series)

Assay specificity; regioisomer‑dependent anticonvulsant effect

Aqueous‑compatible biochemical assays

Lipophilicity profile (logP ~3.2)

Solubility and reduced non‑specific binding

Metabolic stability probe design

Para‑fluorine metabolic soft‑spot blockade

CYP‑mediated hydroxylation resistance in hepatocyte assays

Scaffold derivatization for kinase/antimicrobial libraries

4‑Amino reactive handle

Amide, sulfonamide, urea library scope

• [1] Kane JM, Staeger MA, Dalton CR, et al. 5‑Aryl‑3‑(alkylthio)‑4H‑1,2,4‑triazoles as selective antagonists of strychnine‑induced convulsions and potential antispastic agents. J. Med. Chem. 1994;37(1):125‑132. (https://doi.org/10.1021/jm00027a015) View Source
• [2] ZINC Database. ZINC425549 (logP 3.157). (https://zinc.docking.org/substances/ZINC000000425549/) View Source
• [3] PubChem. 3‑((2‑Fluorobenzyl)thio)‑5‑(4‑methylphenyl)‑4H‑1,2,4‑triazol‑4‑amine (CID 933984). XLogP3 = 3.6. (https://pubchem.ncbi.nlm.nih.gov/compound/933984) View Source
• [4] Gillis EP, Eastman KJ, Hill MD, Donnelly DJ, Meanwell NA. Applications of fluorine in medicinal chemistry. J. Med. Chem. 2015;58(21):8315‑8359. (https://doi.org/10.1021/acs.jmedchem.5b00258) View Source
• [5] Kumari R, et al. Rational design, synthesis, characterization and anti‑bacterial activity of urea derivatives bearing 1,2,4‑triazoles as molecular hybrid scaffolds. Orient. J. Chem. 2023;39(1). (https://www.orientjchem.org/vol39/no1/) View Source